Cas no 1022394-31-5 (3-{4-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]phenyl}-1-phenylthiourea)

• Product Name: 3-{4-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]phenyl}-1-phenylthiourea
• CAS No: 1022394-31-5
• MF: C₂₁H₂₃N₃OS
• MW: 365.49182343483
• MDL: MFCD02662106
• CID: 4568223
• Update Time: 2023-04-06

3-{4-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]phenyl}-1-phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-{4-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]phenyl}-1-phenylthiourea
• 5,5-DIMETHYL-3-((4-(((PHENYLAMINO)THIOXOMETHYL)AMINO)PHENYL)AMINO)CYCLOHEX-2-EN-1-ONE
• Thiourea, N-[4-[(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)amino]phenyl]-N'-phenyl-

• MDL： MFCD02662106
• Inchi： 1S/C21H23N3OS/c1-21(2)13-18(12-19(25)14-21)22-16-8-10-17(11-9-16)24-20(26)23-15-6-4-3-5-7-15/h3-12,22H,13-14H2,1-2H3,(H2,23,24,26)
• InChI Key： QVEVTDCKQNYUBF-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(NC2CC(C)(C)CC(=O)C=2)C=C1)C(NC1=CC=CC=C1)=S

Computed Properties

• Exact Mass: 365.156184g/mol
• Monoisotopic Mass: 365.156184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 365.5g/mol
• XLogP3: 4.2
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas